Cas no 105799-81-3 (8-Fluoro-4H-thieno[3,2-c]chromene-2-carboxylic acid)

• Product name: 8-Fluoro-4H-thieno[3,2-c]chromene-2-carboxylic acid
• CAS No: 105799-81-3
• MF: C₁₂H₇FO₃S
• MW: 250.245585680008
• CID: 126845
• PubChem ID: 21279104

8-Fluoro-4H-thieno[3,2-c]chromene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-4H-thieno[3,2-c]chromene-2-carboxylic acid
• 4H-Thieno[3,2-c][1]benzopyran-2-carboxylicacid, 8-fluoro-
• ACMC-1BVVK
• AG-D-19678
• AK-56560
• CTK0H2604
• SureCN990133
• BDBM50144499
• DTXSID70611920
• 8-Fluoro-4H-thieno[3,2-c][1]benzopyran-2-carboxylic acid
• SCHEMBL990133
• CHEMBL3759300
• 105799-81-3
• AKOS015936066
• 8-Fluoro-4H-thieno[3,2-c]chromene-2-carboxylicacid
• DB-350890

• Inchi： InChI=1S/C12H7FO3S/c13-7-1-2-9-8(4-7)11-6(5-16-9)3-10(17-11)12(14)15/h1-4H,5H2,(H,14,15)
• InChI Key： SDZKEGWEXJYSLT-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C3SC(C(O)=O)=CC=3CO2)C=1

Computed Properties

• Exact Mass: 250.01000
• Monoisotopic Mass: 250.00999342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 74.77000
• LogP: 3.14480

8-Fluoro-4H-thieno[3,2-c]chromene-2-carboxylic acid Security Information

8-Fluoro-4H-thieno[3,2-c]chromene-2-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%